(Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine

• Molecular Formula: C12H18ClN
• Molecular Weight: 211.73 g/mol
• IUPAC Name: N-[1-(3-chlorophenyl)ethyl]butan-2-amine
• InChI: InChI=1S/C12H18ClN/c1-4-9(2)14-10(3)11-6-5-7-12(13)8-11/h5-10,14H,4H2,1-3H3
• InChI Key: IUSKLTUWUMCINR-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(C)C1=CC(=CC=C1)Cl

Description

(Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine is a secondary amine featuring a branched butan-2-yl group and a 1-(3-chlorophenyl)ethyl substituent. Its molecular formula is C₁₂H₁₈ClN, with a molecular weight of 211.73 g/mol. The compound’s structure comprises a 3-chlorophenyl ring attached to an ethylamine backbone, with the amine nitrogen further substituted by a butan-2-yl group. The 3-chloro substituent on the aromatic ring introduces electron-withdrawing effects, which may influence its physicochemical properties and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine typically involves the alkylation of 3-chlorophenylethylamine with butan-2-yl halides under basic conditions. A common method includes the use of sodium hydride (NaH) as a base and butan-2-yl bromide as the alkylating agent. The reaction is carried out in an aprotic solvent such as dimethylformamide (DMF) at elevated temperatures to ensure complete conversion.

Industrial Production Methods: On an industrial scale, the production of (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and automated systems can further enhance the efficiency and scalability of the synthesis process.

Types of Reactions:

Oxidation: (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine can undergo oxidation reactions, typically using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3), leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction of this compound can be achieved using reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4), resulting in the formation of secondary amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur, especially at the chlorine-substituted phenyl ring, using reagents such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Common Reagents and Conditions:

Oxidation: KMnO4 in acidic or neutral conditions.

Reduction: LiAlH4 in dry ether or NaBH4 in methanol.

Substitution: NaOMe in methanol or KOtBu in tert-butanol.

Major Products Formed:

Oxidation: Ketones, carboxylic acids.

Reduction: Secondary amines, alcohols.

Substitution: Various substituted phenylethylamines.

Scientific Research Applications

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential role in modulating biological pathways, possibly acting as a ligand for certain receptors.

Medicine: Studied for its potential therapeutic effects, including its use as a precursor for pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may act as an agonist or antagonist, modulating the activity of these targets and influencing various biochemical pathways. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Positional Isomers: 2-Chloro vs. 3-Chloro Substitution

The positional isomer butan-2-yl[1-(2-chlorophenyl)ethyl]amine (C₁₂H₁₈ClN, MW 211.73 g/mol) differs only in the chloro substituent’s location (2- vs. 3-position). Key comparisons include:

• Electronic Effects: The 3-chloro group creates a meta-substituted aromatic system, offering a distinct electronic environment compared to the ortho-substituted 2-chloro analog.
• Biological Activity : Evidence from dopamine receptor antagonists (e.g., S 18126 and L 745,870 in ) suggests that substituent positions on aromatic rings critically influence receptor affinity. For example, chloro groups in para or meta positions can modulate selectivity for dopamine D4 vs. D2 receptors.

Fluorinated Analogs

The compound 1-(3-chlorophenyl)-3,3,4,4,4-pentafluorobutyl-2-amine (C₁₀H₉ClF₅N, MW 273.63 g/mol) replaces the butan-2-yl group with a pentafluorobutyl chain. Key differences include:

• Metabolic Stability: Fluorine atoms resist oxidative metabolism, extending half-life compared to non-fluorinated analogs .

Heterocyclic Analogs

Butan-2-yl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate (C₁₃H₁₉NO₂S, MW 253.36 g/mol) introduces a benzothiophene moiety. Comparisons highlight:

• Planarity vs. Flexibility : The rigid benzothiophene system contrasts with the flexible ethylamine backbone of the target compound, affecting conformational preferences in binding pockets.
• Electron-Rich Moieties: The sulfur atom in benzothiophene may engage in unique non-covalent interactions (e.g., hydrogen bonding or π-stacking) absent in the chloroaryl system .

Data Tables

Table 1: Structural and Physicochemical Comparisons

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
(Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine	C₁₂H₁₈ClN	211.73	3-chlorophenyl, butan-2-yl	Meta-chloro, branched alkyl
Butan-2-yl[1-(2-chlorophenyl)ethyl]amine	C₁₂H₁₈ClN	211.73	2-chlorophenyl, butan-2-yl	Ortho-chloro, steric hindrance
1-(3-Chlorophenyl)-3,3,4,4,4-pentafluorobutyl-2-amine	C₁₀H₉ClF₅N	273.63	3-chlorophenyl, pentafluorobutyl	High lipophilicity, metabolic stability
Butan-2-yl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate	C₁₃H₁₉NO₂S	253.36	Benzothiophene, butan-2-yl	Planar heterocycle, sulfur atom

Table 2: Inferred Pharmacological Comparisons

Compound	Likely Receptor Interactions	Potential Advantages	Limitations
(Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine	Dopamine D4 (inferred from )	Meta-chloro may enhance D4 selectivity	Limited metabolic stability
Fluorinated analog (C₁₀H₉ClF₅N)	CNS targets (lipophilicity-driven)	Extended half-life, BBB penetration	Risk of off-target toxicity
Benzothiophene analog (C₁₃H₁₉NO₂S)	Enzymes requiring planar ligands	Strong π-π interactions	Reduced solubility in aqueous

Key Research Findings

Fluorination Trade-offs : Fluorinated analogs () show enhanced stability but require careful optimization to avoid excessive lipophilicity .

Receptor Selectivity : Structural parallels to dopamine antagonists () suggest that chloroaryl amines with branched alkyl groups may favor D4 receptor interactions, though in vivo efficacy requires further validation.

Biological Activity

The compound (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine is a substituted amine that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and related research findings.

Chemical Structure and Properties

This compound features a butan-2-yl group linked to a 1-(3-chlorophenyl)ethyl moiety, which contributes to its unique interaction profile with biological targets. The presence of the chlorophenyl group suggests potential interactions with various receptors, which may influence its pharmacological effects.

Biological Activities

Research indicates that compounds similar to (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine exhibit a range of biological activities, including:

• Antidepressant Effects : Compounds structurally related to this amine have shown antidepressant properties, likely due to their ability to modulate neurotransmitter systems.
• Antipsychotic Activity : Similar compounds have been noted for their antipsychotic effects, suggesting potential applications in treating schizophrenia and other mood disorders.
• Antimicrobial Properties : Some derivatives have demonstrated significant antibacterial activity against various pathogens.

The mechanisms by which (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine exerts its biological effects are not fully elucidated but may involve:

• Receptor Modulation : Interaction with neurotransmitter receptors (e.g., serotonin and dopamine receptors) is a plausible mechanism for its mood-enhancing effects.
• Ion Channel Interaction : Similar compounds have been shown to influence ion channels, such as the cystic fibrosis transmembrane conductance regulator (CFTR), which could be relevant in understanding this compound's pharmacodynamics .

Comparative Analysis of Related Compounds

To better understand the biological activity of (Butan-2-yl)[1-(3-chlorophenyl)ethyl]amine , a comparison with structurally similar compounds is beneficial. The table below summarizes key features and activities of related compounds:

Compound Name	Structure Features	Biological Activity
1-(4-Chlorophenyl)-N,N-dimethylmethanamine	Dimethylated amine with chlorophenyl group	Antidepressant properties
1-(4-Chlorophenyl)-N-methylpropanamine	Methylated propanamine derivative	Antipsychotic activity
1-(4-Chlorophenyl)-N,N-diethylmethanamine	Diethylated version with similar activity	Potential for similar effects

Case Studies and Research Findings

Several studies have investigated the biological activities of related compounds. For instance, one study highlighted the antibacterial efficacy of derivatives against Staphylococcus aureus and Escherichia coli, demonstrating MIC values significantly lower than traditional antibiotics . Another research effort focused on the modulation of CFTR ion channels, revealing that certain analogs could enhance ion flux in patient-derived cell lines .